Cas no 16890-69-0 (Acetic acid, (methylamino)thioxo-, ethyl ester)

• Product Name: Acetic acid, (methylamino)thioxo-, ethyl ester
• CAS No: 16890-69-0
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 1350309
• Update Time: 2024-08-17

Acetic acid, (methylamino)thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (methylamino)thioxo-, ethyl ester
• N-Methylthioxamidsaeure-ethylester
• Acetic acid, 2-(methylamino)-2-thioxo-, ethyl ester

• Inchi： 1S/C5H9NO2S/c1-3-8-5(7)4(9)6-2/h3H2,1-2H3,(H,6,9)
• InChI Key： PANOVXUSGSOVHC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC)=S

Computed Properties

• Exact Mass: 147.03547

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 136-138 °C(Press: 11 Torr)
• PSA: 38.33
• pka: 11.08±0.70(Predicted)